Cas no 72111-58-1 (5-chloro-6-ethylpyrazine-2,3-dicarbonitrile)

5-Chloro-6-ethylpyrazine-2,3-dicarbonitrile is a heterocyclic compound featuring a pyrazine core substituted with chloro, ethyl, and dicarbonitrile functional groups. Its molecular structure lends itself to applications in pharmaceutical and agrochemical research, particularly as a versatile intermediate in the synthesis of bioactive molecules. The presence of both chloro and cyano groups enhances its reactivity, facilitating further functionalization. The ethyl group contributes to improved solubility in organic solvents, aiding in synthetic processes. This compound is valued for its potential in developing novel heterocyclic derivatives with tailored properties. High purity and consistent quality make it suitable for precision applications in medicinal chemistry and material science.
5-chloro-6-ethylpyrazine-2,3-dicarbonitrile structure
72111-58-1 structure
Product Name:5-chloro-6-ethylpyrazine-2,3-dicarbonitrile
CAS No:72111-58-1
MF:C8H5ClN4
MW:192.605099439621
CID:1752873
PubChem ID:12907199
Update Time:2025-10-30

5-chloro-6-ethylpyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrazinedicarbonitrile, 5-chloro-6-ethyl-
    • 5-Chloro-6-ethyl-2,3-pyrazinedicarbonitrile
    • 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile
    • SCHEMBL11093101
    • 72111-58-1
    • DTXSID00512673
    • AKOS026726241
    • 2,3-Dicyano-5-chloro-6-ethylpyrazine
    • EN300-77573
    • QZDUYDPDUKPHAY-UHFFFAOYSA-N
    • Inchi: 1S/C8H5ClN4/c1-2-5-8(9)13-7(4-11)6(3-10)12-5/h2H2,1H3
    • InChI Key: QZDUYDPDUKPHAY-UHFFFAOYSA-N
    • SMILES: ClC1C(CC)=NC(C#N)=C(C#N)N=1

Computed Properties

  • Exact Mass: 192.02045
  • Monoisotopic Mass: 192.0202739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 73.36

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Additional information on 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile

Recent Advances in the Study of 5-Chloro-6-ethylpyrazine-2,3-dicarbonitrile (CAS: 72111-58-1) in Chemical Biology and Pharmaceutical Research

The compound 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile (CAS: 72111-58-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its pyrazine core and chloro-ethyl substituents, has been the subject of several innovative studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. Recent literature highlights its role as a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile derivatives on protein kinases involved in cancer signaling pathways. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in several analogs with nanomolar potency against specific kinase targets. Molecular docking simulations revealed that the chloro and ethyl groups play crucial roles in stabilizing interactions with the ATP-binding pocket of target kinases, while the dicarbonitrile moiety enhances solubility and metabolic stability.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's efficacy against drug-resistant bacterial strains. The study reported that 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile exhibits a novel mechanism of action by disrupting bacterial membrane integrity and inhibiting efflux pump systems. This dual mechanism makes it particularly valuable in addressing the growing challenge of antimicrobial resistance, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL against various Gram-positive pathogens.

The synthetic accessibility of 5-chloro-6-ethylpyrazine-2,3-dicarbonitrile has also been improved through recent methodological advancements. A 2024 paper in Organic Process Research & Development described a scalable, one-pot synthesis route with 78% overall yield, utilizing environmentally benign reagents and conditions. This development addresses previous challenges in large-scale production while maintaining high purity standards (>99.5%) required for pharmaceutical applications.

Pharmacokinetic studies published in Xenobiotica (2023) have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The research indicates favorable oral bioavailability (68% in rodent models) and moderate plasma protein binding (82-85%), suggesting potential for oral dosage formulations. Notably, the compound demonstrates excellent blood-brain barrier penetration, opening possibilities for central nervous system (CNS) targeted therapies.

Current research directions include exploring the compound's potential in neurodegenerative diseases, with preliminary data showing neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application as a fluorescent probe for biological imaging is being investigated, leveraging the intrinsic fluorescence properties of the pyrazine core. These diverse applications underscore the compound's versatility and the growing interest in its pharmacological potential within the scientific community.

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